borapetoside A
borapetoside A
Borapetoside is a natural product found in Tinospora crispa with data available.
Brand Name:
Vulcanchem
CAS No.:
100202-29-7
VCID:
VC20744562
InChI:
InChI=1S/C26H34O12/c1-24-8-13(11-5-6-34-10-11)35-21(31)12(24)7-17-25(2)15(24)3-4-16(26(25,33)23(32)38-17)37-22-20(30)19(29)18(28)14(9-27)36-22/h5-6,10,12-20,22,27-30,33H,3-4,7-9H2,1-2H3/t12-,13-,14+,15-,16-,17-,18+,19-,20+,22-,24+,25-,26-/m0/s1
SMILES:
CC12CC(OC(=O)C1CC3C4(C2CCC(C4(C(=O)O3)O)OC5C(C(C(C(O5)CO)O)O)O)C)C6=COC=C6
Molecular Formula:
C26H34O12
Molecular Weight:
538.5 g/mol
borapetoside A
CAS No.: 100202-29-7
Main Products
VCID: VC20744562
Molecular Formula: C26H34O12
Molecular Weight: 538.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | Borapetoside is a natural product found in Tinospora crispa with data available. |
|---|---|
| CAS No. | 100202-29-7 |
| Product Name | borapetoside A |
| Molecular Formula | C26H34O12 |
| Molecular Weight | 538.5 g/mol |
| IUPAC Name | (1S,2S,4S,7R,9S,12S,13S,16S)-4-(furan-3-yl)-12-hydroxy-2,16-dimethyl-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadecane-6,11-dione |
| Standard InChI | InChI=1S/C26H34O12/c1-24-8-13(11-5-6-34-10-11)35-21(31)12(24)7-17-25(2)15(24)3-4-16(26(25,33)23(32)38-17)37-22-20(30)19(29)18(28)14(9-27)36-22/h5-6,10,12-20,22,27-30,33H,3-4,7-9H2,1-2H3/t12-,13-,14+,15-,16-,17-,18+,19-,20+,22-,24+,25-,26-/m0/s1 |
| Standard InChIKey | GCXIISSOWSXMCD-MZYRCUENSA-N |
| Isomeric SMILES | C[C@@]12C[C@H](OC(=O)[C@@H]1C[C@H]3[C@@]4([C@H]2CC[C@@H]([C@@]4(C(=O)O3)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)C6=COC=C6 |
| SMILES | CC12CC(OC(=O)C1CC3C4(C2CCC(C4(C(=O)O3)O)OC5C(C(C(C(O5)CO)O)O)O)C)C6=COC=C6 |
| Canonical SMILES | CC12CC(OC(=O)C1CC3C4(C2CCC(C4(C(=O)O3)O)OC5C(C(C(C(O5)CO)O)O)O)C)C6=COC=C6 |
| Synonyms | borapetoside A |
| PubChem Compound | 21636215 |
| Last Modified | Jul 17 2023 |
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